N-(3,5-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-5-(4-fluoroanilino)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C17H16FN5O3/c1-25-13-7-12(8-14(9-13)26-2)20-17(24)15-16(22-23-21-15)19-11-5-3-10(18)4-6-11/h3-9H,1-2H3,(H,20,24)(H2,19,21,22,23)
• InChI Key: OQBRQRPUGZBAIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=NNN=C2NC3=CC=C(C=C3)F)OC
• Molecular Formula: C17H16FN5O3
• Molecular Weight: 357.34 g/mol

Description

N-(3,5-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16FN5O3 and its molecular weight is 357.345. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis techniques for related compounds often involve condensation reactions, demonstrating the importance of precise synthetic strategies in obtaining desired chemical entities with potential biological activities. For instance, the synthesis and crystal structure analysis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide reveal insights into the structural basis for its antitumor activity against certain cancer cell lines (Hao et al., 2017). Similarly, the creation of compounds like 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide showcases methods for generating molecules with specific crystal structures, which are foundational for understanding their functional properties (Prabhuswamy et al., 2016).

Biological Activities

The exploration of biological activities is a key aspect of research on triazole and carboxamide derivatives. The design, synthesis, and evaluation of antitubercular and antibacterial activities of 1,3,5-triazinyl carboxamide derivatives, for instance, highlight the potential of these compounds in addressing infectious diseases (Bodige et al., 2020). This is further supported by studies on the antimicrobial activities of novel 1,2,4-triazole derivatives, emphasizing the significance of structural modifications for enhancing biological efficacy (Bektaş et al., 2007).